![molecular formula C18H24BrN3 B2440669 1-(4-bromobenzyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine CAS No. 1396887-20-9](/img/structure/B2440669.png)
1-(4-bromobenzyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-bromobenzyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine is a compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of piperidine compounds and has a molecular weight of 401.33 g/mol.
Scientific Research Applications
Convenient Synthesis and Structural Applications
A method for the synthesis of 3- and 4-(1H-azol-1-yl)piperidines, including derivatives similar to the compound of interest, was developed by Shevchuk et al. (2012). This process involves arylation of azoles with bromopyridines and subsequent reduction, demonstrating a versatile approach to synthesizing benzo analogues of azolylpiperidines (Shevchuk et al., 2012).
Molecular Structure Investigations
Shawish et al. (2021) synthesized s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties, exploring their molecular structures through X-ray crystallography combined with Hirshfeld and DFT calculations. This research provides insights into the intermolecular interactions and electronic properties of compounds structurally related to the compound , highlighting the impact of different substituents on molecular packing and interactions (Shawish et al., 2021).
Synthesis of New Derivatives
Gataullin et al. (2007) reported on the synthesis of partially hydrogenated carbazoles, showcasing reactions involving bromination and subsequent dehydrobromination in piperidine. This work illustrates the chemical versatility of piperidine-based compounds and their utility in generating complex heterocyclic structures (Gataullin et al., 2007).
Molecular Interaction Studies
Research by Shim et al. (2002) on a structurally related antagonist, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, with the CB1 cannabinoid receptor, provides valuable insights into molecular interactions and conformational dynamics. Although this work focuses on a specific bioactive compound, it underscores the relevance of piperidine and pyrazole moieties in medicinal chemistry and receptor binding studies (Shim et al., 2002).
properties
IUPAC Name |
1-[(4-bromophenyl)methyl]-4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24BrN3/c1-14-11-15(2)22(20-14)13-17-7-9-21(10-8-17)12-16-3-5-18(19)6-4-16/h3-6,11,17H,7-10,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEHMIPBYIXSGRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC2CCN(CC2)CC3=CC=C(C=C3)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.